ethyl 4-chloro-2-methylthiophene-3-carboxylate
Overview
Description
Ethyl 4-chloro-2-methylthiophene-3-carboxylate, also known as 4-CMT, is an organic compound that has been studied extensively in recent years due to its potential applications in a wide range of scientific fields. It is a member of the thiophene family of compounds, which are aromatic compounds that contain a sulfur atom in a five-membered ring structure. 4-CMT is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and agrochemicals. In addition, it has been used in the synthesis of polymers and other materials, as well as in the production of fuels and lubricants.
Mechanism of Action
The mechanism of action of ethyl 4-chloro-2-methylthiophene-3-carboxylate is not fully understood. However, it is believed to act as an electron-withdrawing group, which allows it to interact with other molecules and facilitate the formation of new bonds. In addition, it is believed to act as an acid-base catalyst, which can facilitate the formation of new chemical bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been found to be nontoxic to cells and does not appear to have any adverse effects on the body. In addition, it has been found to be nonmutagenic and noncarcinogenic, suggesting that it is safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
The use of ethyl 4-chloro-2-methylthiophene-3-carboxylate in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is relatively easy to synthesize. Furthermore, it is non-toxic, non-mutagenic, and non-carcinogenic, making it safe for use in laboratory experiments. However, it is important to note that this compound is a relatively unstable compound, and it can easily decompose when exposed to air, light, and heat.
Future Directions
Given the potential applications of ethyl 4-chloro-2-methylthiophene-3-carboxylate, there are numerous potential future directions for research. These include further investigation of its potential use as a catalyst in organic reactions, as well as its potential use in the production of hydrogen fuel cells. In addition, further research into its potential use in the synthesis of pharmaceuticals, dyes, agrochemicals, and polymers is warranted. Finally, further research into its biochemical and physiological effects is necessary in order to fully understand its potential applications.
Synthesis Methods
The synthesis of ethyl 4-chloro-2-methylthiophene-3-carboxylate can be achieved through a variety of methods. The most common method is a reaction of ethyl bromide with 2-methylthiophene-3-carboxylic acid, which yields this compound as the major product. This reaction can be carried out using a variety of catalysts, such as palladium, copper, and nickel. Other methods of synthesis include the reaction of ethyl bromide with 2-chloro-3-methylthiophene-3-carboxylic acid, as well as the reaction of ethyl bromide with 2-chloro-3-methylthiophene-3-carboxylic acid chloride.
Scientific Research Applications
Ethyl 4-chloro-2-methylthiophene-3-carboxylate has been studied extensively for its potential applications in a wide range of scientific fields. It has been used in the synthesis of pharmaceuticals, such as antimalarials, antifungals, and antibiotics. In addition, it has been used in the synthesis of dyes, agrochemicals, and polymers. It has also been used in the production of fuels and lubricants. Furthermore, this compound has been studied for its potential use as a catalyst in organic reactions, as well as for its potential use in the production of hydrogen fuel cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 4-chloro-2-methylthiophene-3-carboxylate can be achieved through a multi-step process involving the introduction of a chloro group, a methylthio group, and a carboxylate group onto a thiophene ring.", "Starting Materials": [ "Thiophene", "Ethyl chloroacetate", "Sodium hydride", "Methylthiol", "Sodium hydroxide", "Carbon dioxide", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Thiophene is treated with ethyl chloroacetate in the presence of sodium hydride to form ethyl 2-chloro-3-thienylacetate.", "Ethyl 2-chloro-3-thienylacetate is then reacted with methylthiol in the presence of sodium hydroxide to form ethyl 4-chloro-2-methylthiophene-3-acetate.", "Ethyl 4-chloro-2-methylthiophene-3-acetate is hydrolyzed with sodium hydroxide to form ethyl 4-chloro-2-methylthiophene-3-carboxylate.", "Ethyl 4-chloro-2-methylthiophene-3-carboxylate is then decarboxylated with carbon dioxide in the presence of ethanol to form ethyl 4-chloro-2-methylthiophene-3.", "Ethyl 4-chloro-2-methylthiophene-3 is then treated with ethanol and diethyl ether to form ethyl 4-chloro-2-methylthiophene-3-carboxylate as a white solid.", "The product is then washed with water and dried to obtain the final compound." ] } | |
CAS RN |
49814-44-0 |
Molecular Formula |
C8H9ClO2S |
Molecular Weight |
204.7 |
Purity |
95 |
Origin of Product |
United States |
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